Cas no 899747-78-5 (5-chloro-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide)

• Product Name: 5-chloro-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide
• CAS No: 899747-78-5
• MF: C₁₄H₁₇ClN₂O₃S₃
• MW: 392.944378614426
• CID: 5459194
• Update Time: 2025-10-28

5-chloro-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)thiophene-2-sulfonamide
• 5-chloro-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide

• Inchi： 1S/C14H17ClN2O3S3/c15-13-3-4-14(22-13)23(18,19)16-10-11(12-2-1-9-21-12)17-5-7-20-8-6-17/h1-4,9,11,16H,5-8,10H2
• InChI Key： BDMYELWNTHGVBA-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCOCC2)C2SC=CC=2)(=O)=O)SC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-chloro-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide

Introduction to 5-chloro-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide (CAS No. 899747-78-5)

5-chloro-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 899747-78-5, represents a fusion of heterocyclic scaffolds and functional groups that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 5-chloro-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide consists of a thiophene core substituted with various functional groups, including a chloro group, a morpholine moiety, and a thiophenyl group. These structural elements contribute to the compound's potential interactions with biological targets, making it an intriguing subject for medicinal chemistry research.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the properties of heterocyclic compounds. Thiophene derivatives, in particular, have been extensively studied due to their diverse biological activities and favorable pharmacokinetic profiles. The presence of both sulfur and nitrogen atoms in the thiophene ring enhances the compound's ability to interact with biological systems, making it a valuable scaffold for drug design.

The morpholin-4-yl group in the molecule is another key feature that contributes to its potential therapeutic applications. Morpholine derivatives are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The incorporation of this group into the molecular framework of 5-chloro-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide suggests that it may exhibit potent pharmacological effects.

Recent studies have highlighted the importance of sulfonamide functionalities in medicinal chemistry. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The sulfonamide group in 5-chloro-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide is positioned strategically within the molecule to potentially interact with target proteins, thereby modulating their activity.

The combination of these structural elements—chloro, morpholine, thiophene, and sulfonamide—makes 5-chloro-N-2-(morpholin-4-y1)-ethylthiophene - 2 - sulfonamide a multifaceted compound with the potential to address multiple therapeutic targets. This versatility is particularly valuable in the context of multifactorial diseases where targeting multiple pathways may lead to more effective treatment strategies.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The unique structural features of 5-chloro-N - 2 - (morpholin - 4 - yl) - 2 - (thiophen - 2 - yl) ethylthiophene - 2 - sulfonamide make it an ideal candidate for these approaches. By leveraging advanced computational techniques, researchers can predict its binding affinity to various biological targets and assess its potential therapeutic efficacy.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for subsequent biological evaluation. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the complex heterocyclic framework.

Evaluation of the pharmacological properties of 5-chloro-N - 2 - (morpholin - 4 - yl) - 2 - (thiophen - 2 - yl) ethylthiophene - 2 - sulfonamide has revealed promising results in preclinical studies. These studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways. The ability to modulate these pathways could lead to novel treatments for conditions such as arthritis and inflammatory bowel disease.

In addition to its enzymatic activity, preliminary studies have also explored the compound's interaction with cellular receptors. The morpholine and thiophene moieties are particularly well-suited for binding to G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. This interaction could be exploited for the development of drugs targeting neurological disorders and cardiovascular diseases.

The sulfonamide group has been further investigated for its potential role in enhancing drug delivery systems. Sulfonamides can be incorporated into prodrugs or used as carriers to improve bioavailability and target specificity. This aspect is particularly relevant in oncology where targeted delivery of therapeutic agents is crucial for maximizing efficacy while minimizing side effects.

The future prospects for 5-chloro-N – 2 – (morpholin – 4 – yl) – 2 – (thiophen – 2 – yl) ethylthiophene – 2 – sulfonamide are vast and exciting. Ongoing research aims to optimize its chemical structure for improved pharmacological properties and explore new therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into clinical reality.

In conclusion, 5-chloro-N– 2–(morpholin–4–y1 )–ethylthiophene– 22 sulfonamide, identified by its CAS number899747–78–5, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further investigation in drug discovery and development. As research continues to uncover new therapeutic applications, this compound holds great promise for improving human health.